Cas no 1240573-98-1 (5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile)

• Product Name: 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile
• CAS No: 1240573-98-1
• MF: C₇H₈Br₂N₄
• MW: 307.973218917847
• MDL: MFCD16811109
• CID: 4690413
• Update Time: 2025-06-08

5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile
• BrC1=NN(CCCCC#N)C(Br)=N1
• 5-(3,5-dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile
• 5-(3,5-Dibromo-1H-1,2,4-triazol-1-yl)pentane nitrile

• MDL： MFCD16811109
• Inchi： 1S/C7H8Br2N4/c8-6-11-7(9)13(12-6)5-3-1-2-4-10/h1-3,5H2
• InChI Key： SSJKJFZTBZUJNI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCCCC#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Topological Polar Surface Area: 54.5

Additional information on 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile

Comprehensive Overview of 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile (CAS No. 1240573-98-1)

5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile (CAS No. 1240573-98-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are widely recognized for their versatility in synthetic chemistry and biological activity. The presence of both dibromo and nitrile functional groups in its structure makes it a valuable intermediate for further chemical modifications.

In the context of modern research, 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile is often explored for its potential role in the development of novel heterocyclic compounds. Heterocycles, such as 1,2,4-triazoles, are pivotal in drug discovery, as they exhibit a broad spectrum of pharmacological activities. Researchers are particularly interested in how the dibromo substitution on the triazole ring influences the compound's reactivity and binding affinity with biological targets. This has led to increased searches for terms like "1,2,4-triazole synthesis" and "nitrile-containing heterocycles" in scientific databases.

The compound's CAS No. 1240573-98-1 serves as a unique identifier, ensuring precise tracking in chemical inventories and regulatory documentation. Its molecular formula, C₇H₈Br₂N₄, highlights the presence of bromine atoms, which are often leveraged in cross-coupling reactions and other advanced synthetic methodologies. Recent trends in organic chemistry emphasize the importance of halogenated intermediates, as they facilitate the construction of complex molecular architectures. This aligns with the growing interest in "green chemistry" and "sustainable synthesis," where efficient use of reagents is paramount.

From an application standpoint, 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile is frequently cited in patents and academic papers focusing on crop protection and antimicrobial agents. The agrochemical industry, for instance, is actively investigating triazole-based compounds for their fungicidal and herbicidal properties. Searches for "triazole agrochemicals" and "nitrile functional group in pesticides" reflect this demand. Additionally, the compound's potential in material science, particularly in the design of polymeric materials with enhanced thermal stability, has sparked further curiosity.

One of the most intriguing aspects of CAS No. 1240573-98-1 is its role in click chemistry, a rapidly evolving field that prioritizes efficient and selective reactions. The triazole ring, formed via Huisgen cycloaddition, is a hallmark of click chemistry, making derivatives like 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile valuable tools for bioconjugation and polymer functionalization. This has led to a surge in queries related to "click chemistry applications" and "triazole-based linkers."

In summary, 5-(Dibromo-1H-1,2,4-triazol-1-yl)pentanenitrile (CAS No. 1240573-98-1) represents a multifaceted compound with broad relevance in contemporary chemical research. Its structural features, including the dibromo-triazole core and nitrile terminus, offer numerous opportunities for innovation in pharmaceuticals, agrochemicals, and materials science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about advanced synthetic strategies and functionalized heterocycles.